Fluorescence switchable probes based on a molecular rotor for selective detection of proteins and small molecules†

Chemical Communications Pub Date: 2015-09-09 DOI: 10.1039/C5CC06714F

Abstract

In this communication, we report a general strategy to create fluorescence switchable probes, where a small molecule ligand is conjugated to a fluorescent molecular rotor, for the selective detection of proteins through a non-enzymatic process. In the presence of target proteins, bond rotation of the molecular rotor is restricted, thereby triggering the emission of strong fluorescence.

Graphical abstract: Fluorescence switchable probes based on a molecular rotor for selective detection of proteins and small molecules
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